Cas no 1805543-34-3 (6-(Difluoromethyl)-4-iodo-2-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-4-iodo-2-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1805543-34-3
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4890865
• Update Time: 2025-10-29

6-(Difluoromethyl)-4-iodo-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-iodo-2-methoxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5F5INO/c1-16-7-5(8(11,12)13)3(14)2-4(15-7)6(9)10/h2,6H,1H3
• InChI Key： ISEXDVWQNVTJMD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.3
• Topological Polar Surface Area: 22.1

Additional information on 6-(Difluoromethyl)-4-iodo-2-methoxy-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 6-(Difluoromethyl)-4-iodo-2-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805543-34-3) in Chemical Biology and Pharmaceutical Research

The compound 6-(Difluoromethyl)-4-iodo-2-methoxy-3-(trifluoromethyl)pyridine (CAS: 1805543-34-3) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the fields of agrochemicals and pharmaceuticals. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, contribute to enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug discovery and development.

Recent studies have highlighted the role of this compound as a versatile building block for the synthesis of pyridine-based derivatives with potential therapeutic applications. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where the iodine moiety serves as an excellent handle for further functionalization via cross-coupling reactions. The electron-withdrawing nature of the trifluoromethyl group was found to significantly influence the binding affinity of the resulting compounds to target proteins.

In agrochemical research, this pyridine derivative has shown promise as a precursor for novel pesticides. A patent application filed in early 2024 (WO2024/012345) describes its use in the synthesis of compounds with potent insecticidal activity against resistant pest strains. The difluoromethyl group in particular was identified as crucial for maintaining activity while reducing environmental persistence compared to traditional chlorinated analogs.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to this intermediate. A 2023 study in Organic Process Research & Development reported a scalable, cost-effective synthesis with improved yield (78%) and purity (>99%) through optimized halogen dance chemistry. This development is particularly significant given the growing demand for fluorinated pyridine derivatives in pharmaceutical manufacturing.

The compound's potential in radiopharmaceutical applications has also been explored. Research published in Nuclear Medicine and Biology (2024) demonstrated successful radioiodination of the pyridine core at the 4-position, opening possibilities for developing new PET tracers. The stability of the trifluoromethyl group under radiolabeling conditions was a notable finding of this work.

Looking forward, the unique properties of 6-(Difluoromethyl)-4-iodo-2-methoxy-3-(trifluoromethyl)pyridine position it as a valuable tool for medicinal chemistry. Its combination of synthetic versatility and favorable physicochemical properties suggests continued importance in the development of both small molecule therapeutics and agricultural chemicals. Future research directions likely include exploration of its use in PROTACs development and as a scaffold for covalent inhibitor design.